Elucidating the paramagnetic interactions of an inorganic–organic hybrid radical-functionalized Mn-Anderson cluster†
Dalton Transactions Pub Date: 2021-01-26 DOI: 10.1039/D0DT04149A
Abstract
A family of six polyoxometalate-based magnetic compounds were synthesized by anchoring N-oxide type TEMPO radicals onto an Anderson type polyoxometalate cluster. The complexes were structurally characterised by single crystal X-ray diffraction and the intramolecular paramagnetic interactions between TEMPO radicals and Mn ions of the resulting hybrids were investigated in detail by electron paramagnetic resonance and the Evans NMR method.
Recommended Literature
- [1] Taxifolin retards the d-galactose-induced aging process through inhibiting Nrf2-mediated oxidative stress and regulating the gut microbiota in mice
- [2] Solution-processed ZnO/SnO2 bilayer ultraviolet phototransistor with high responsivity and fast photoresponse†
- [3] Efficient and selective aqueous photocatalytic mono-dehydration of sugar alcohols using functionalized yttrium oxide nanocatalysts†
- [4] Effects of the electron polarization on dynamic nuclear polarization in solids†
- [5] Charge site assignment in native proteins by ultraviolet photodissociation (UVPD) mass spectrometry†
- [6] Facile loading of thin-film surface-anchored metal-organic frameworks with Lewis-base guest molecules†
- [7] Push–pull tetraene chromophores derived from dialkylaminophenyl, tetrahydroquinolinyl and julolidinyl moieties: optimization of second-order optical nonlinearity by fine-tuning the strength of electron-donating groups†
- [8] 73. Molecular polarisability: the anisotropy of the carbon–oxygen link
- [9] Extraction optimization, structural characterization and potential alleviation of hyperuricemia by flavone glycosides from celery seeds†
- [10] Correction: Förster resonance energy transfer (FRET) and applications thereof
Journal Nameļ¼Dalton Transactions
Research Products
-
CAS no.: 123983-05-1
-
CAS no.: 18879-80-6
